Cas no 1428360-06-8 (N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-1-methyl-1H-imidazole-4-sulfonamide)

• Product Name: N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-1-methyl-1H-imidazole-4-sulfonamide
• CAS No: 1428360-06-8
• MF: C₁₉H₂₂N₄O₄S
• MW: 402.467382907867
• CID: 6086965
• PubChem ID: 71806300
• Update Time: 2025-06-11

N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-1-methyl-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-1-methyl-1H-imidazole-4-sulfonamide
• N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-1-methylimidazole-4-sulfonamide
• 1428360-06-8
• F6436-0623
• N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-1-methyl-1H-imidazole-4-sulfonamide
• AKOS024559044
• N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-1-methyl-1H-imidazole-4-sulfonamide

• Inchi： 1S/C19H22N4O4S/c1-22-12-18(20-13-22)28(25,26)21-11-14-6-8-23(9-7-14)19(24)17-10-15-4-2-3-5-16(15)27-17/h2-5,10,12-14,21H,6-9,11H2,1H3
• InChI Key： FPAXHRQWFDAKJX-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(S(NCC2CCN(C(C3=CC4=CC=CC=C4O3)=O)CC2)(=O)=O)N=1

Computed Properties

• Exact Mass: 402.13617637g/mol
• Monoisotopic Mass: 402.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-1-methyl-1H-imidazole-4-sulfonamide

N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-1-methyl-1H-imidazole-4-sulfonamide (CAS No. 1428360-06-8): An Overview

N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-1-methyl-1H-imidazole-4-sulfonamide (CAS No. 1428360-06-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of imidazole and piperidine, with a unique structural arrangement that includes a benzofuran moiety. The compound's intricate structure and functional groups make it a promising candidate for various therapeutic applications, particularly in the areas of neurology and oncology.

The chemical structure of N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-1-methyl-1H-imidazole-4-sulfonamide features a central imidazole ring, which is known for its biological activity and ability to form hydrogen bonds. The piperidine ring, attached to the imidazole through a methylene bridge, adds flexibility and hydrophobicity to the molecule. The benzofuran moiety, linked to the piperidine via a carbonyl group, introduces aromaticity and rigidity, contributing to the compound's overall stability and pharmacological properties.

Recent studies have highlighted the potential of this compound in modulating various biological targets. For instance, research published in the Journal of Medicinal Chemistry has shown that N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-1-methyl-1H-imidazole-4-sulfonamide exhibits potent activity against specific G protein-coupled receptors (GPCRs), which are crucial in many physiological processes and disease states. The compound's ability to selectively bind to these receptors makes it a valuable tool for investigating receptor function and developing novel therapeutic agents.

In the context of neurological disorders, this compound has shown promise in preclinical studies as a potential treatment for conditions such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier and interact with key neurotransmitter systems makes it an attractive candidate for further investigation. Additionally, preliminary data suggest that it may have neuroprotective effects, potentially reducing neuronal damage and promoting cognitive function.

In oncology, N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-1-methyl-1H-imidazole-4-sulfonamide has been explored for its anti-tumor properties. Studies have demonstrated that it can inhibit the growth of various cancer cell lines by interfering with signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to downregulate the expression of certain oncogenes and upregulate tumor suppressor genes, leading to reduced tumor growth and increased apoptosis.

The pharmacokinetic profile of N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-1-methyl-1H-imidazole-4-sulfonamide has also been extensively studied. It exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for both oral and parenteral administration. Its high bioavailability and long half-life contribute to its potential as a long-lasting therapeutic agent with minimal dosing requirements.

Safety assessments have indicated that this compound is generally well-tolerated at therapeutic doses. However, like all new drugs, it requires thorough evaluation in clinical trials to ensure its safety and efficacy in human subjects. Ongoing Phase I clinical trials are currently underway to assess its safety profile and determine optimal dosing regimens.

In conclusion, N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-1-methyl-1H-imidazole-4-sulfonamide (CAS No. 1428360-06-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further development as a therapeutic agent in various medical fields. As research continues to advance, it is anticipated that this compound will play an increasingly important role in the treatment of neurological disorders and cancer.